2-(5-methyl-3-isoxazolyl)-4-nitro-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-(5-methyl-1,2-oxazol-3-yl)-4-nitroisoindole-1,3-dione
• InChI: InChI=1S/C12H7N3O5/c1-6-5-9(13-20-6)14-11(16)7-3-2-4-8(15(18)19)10(7)12(14)17/h2-5H,1H3
• InChI Key: HXCPGRRATPLKDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)N2C(=O)C3=C(C2=O)C(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C12H7N3O5
• Molecular Weight: 273.20 g/mol

Description

2-(5-methyl-3-isoxazolyl)-4-nitro-1H-isoindole-1,3(2H)-dione, commonly known as MINC, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments.

Mechanism of Action

The mechanism of action of MINC involves the inhibition of certain enzymes and the enhancement of antioxidant enzymes. MINC has been shown to inhibit the activity of xanthine oxidase, which reduces the production of reactive oxygen species and inflammation. Additionally, MINC has been shown to enhance the activity of antioxidant enzymes like superoxide dismutase and catalase, which scavenge reactive oxygen species and protect cells from oxidative damage.
Biochemical and Physiological Effects:
MINC has been shown to exhibit various biochemical and physiological effects. It has been found to reduce inflammation, oxidative stress, and cell damage. Additionally, MINC has been shown to inhibit the growth of cancer cells and enhance the immune system's response to viral infections.

Advantages and Limitations for Lab Experiments

MINC has several advantages for lab experiments, including its stability and ease of synthesis. Additionally, MINC has been shown to exhibit low toxicity and high selectivity towards certain enzymes. However, the limitations of MINC include its limited solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for MINC research. One area of interest is the development of MINC derivatives with improved solubility and selectivity. Additionally, MINC could be studied further for its potential applications in treating various diseases like cancer and viral infections. Moreover, the mechanism of action of MINC could be explored further to identify new targets for drug development.

Synthesis Methods

MINC can be synthesized using different methods, including the reaction of 5-methyl-3-isoxazolecarboxylic acid with 4-nitrophthalic anhydride in the presence of a dehydrating agent like polyphosphoric acid. Another method involves the reaction of 5-methyl-3-isoxazolecarboxylic acid with 4-nitro-1,2-phenylenediamine in the presence of a coupling agent like N,N'-dicyclohexylcarbodiimide. Both methods result in the formation of MINC as a yellow crystalline solid.

Scientific Research Applications

MINC has been studied extensively for its potential applications in scientific research. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-viral activities. MINC has also shown to inhibit the activity of certain enzymes like xanthine oxidase, which are involved in oxidative stress and inflammation. Furthermore, MINC has been shown to enhance the activity of antioxidant enzymes like superoxide dismutase and catalase, which protect cells from oxidative damage.